![molecular formula C18H9Cl3FN3S B2585289 (E)-3-((3-chloro-4-fluorophenyl)amino)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile CAS No. 683258-38-0](/img/structure/B2585289.png)
(E)-3-((3-chloro-4-fluorophenyl)amino)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile
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Description
(E)-3-((3-chloro-4-fluorophenyl)amino)-2-(4-(3,4-dichlorophenyl)thiazol-2-yl)acrylonitrile is a useful research compound. Its molecular formula is C18H9Cl3FN3S and its molecular weight is 424.7. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Characterization
Synthesis Techniques
The reduction of similar aryl acrylonitriles has been explored, revealing potential pathways for creating derivatives with varying substituents. For instance, the reduction of (E)-3-aryl-2-(thiazol-2-yl)acrylonitriles with lithium aluminum hydride has been used to afford derivatives with potential biological activity (Frolov et al., 2005).
Structural Characterization
The crystal structure and spectroscopic characterization of related compounds provide insight into their potential chemical properties and applications. The synthesis and structural analysis of isostructural compounds have been conducted to understand their formation and characteristics better (Kariuki et al., 2021).
Biological and Pharmacological Applications
Antioxidant Activity
Derivatives of fluorobenzaldehyde, which share structural similarities with the target compound, have been evaluated for their antioxidant activities. Such studies suggest potential for the development of novel antioxidants (El Nezhawy et al., 2009).
Cytotoxic Activities
The synthesis and in vitro cytotoxic activities of heteroarylacrylonitriles, structured similarly to the compound , have been investigated, revealing potential applications in developing new anticancer agents (Sa̧czewski et al., 2004).
Material Science and Other Applications
- Optoelectronic Devices: Acrylonitrile derivatives have been explored for their application in optoelectronic devices, demonstrating the versatility of these compounds in various technological fields. Studies have shown that donor-acceptor substituted thiophene dyes, related in structure to the compound of interest, exhibit enhanced nonlinear optical limiting, useful for protecting human eyes and optical sensors (Anandan et al., 2018).
properties
IUPAC Name |
(E)-3-(3-chloro-4-fluoroanilino)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H9Cl3FN3S/c19-13-3-1-10(5-14(13)20)17-9-26-18(25-17)11(7-23)8-24-12-2-4-16(22)15(21)6-12/h1-6,8-9,24H/b11-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVCFDIZEWAXUER-DHZHZOJOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CSC(=N2)C(=CNC3=CC(=C(C=C3)F)Cl)C#N)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1C2=CSC(=N2)/C(=C/NC3=CC(=C(C=C3)F)Cl)/C#N)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H9Cl3FN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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